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Compound of Interest

5-Bromo-2-methyl-2H-indazole-3-
Compound Name:
carbaldehyde

Cat. No.: B581524

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of 5-Bromo-2-methyl-2H-indazole-3-
carbaldehyde, a heterocyclic aromatic compound of significant interest in medicinal chemistry
and synthetic organic chemistry. The core focus of this guide is to present its fundamental
physicochemical properties, with a specific emphasis on its molecular weight.

Physicochemical Properties

The precise molecular weight of a compound is a critical parameter in drug design, synthesis,
and analysis. It is fundamental for stoichiometric calculations, the interpretation of mass
spectrometry data, and for understanding the compound's pharmacokinetic and
pharmacodynamic profiles.

Property Value
Molecular Formula C9H7BrN20
Molecular Weight 239.07 g/mol
CAS Number 1345853-99-4

The determination of the molecular weight is derived from its molecular formula, COH7BrN20.
The calculation is based on the atomic masses of its constituent elements: Carbon (C),
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Hydrogen (H), Bromine (Br), Nitrogen (N), and Oxygen (O). This foundational data is essential
for any quantitative study involving 5-Bromo-2-methyl-2H-indazole-3-carbaldehyde.

Logical Relationship of Molecular Weight
Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of a
chemical compound from its constituent elements.

Identify Constituent Elements
(Carbon, Hydrogen, Bromine, Nitrogen, Oxygen)

[Determine Atomic Mass of Each Elernena (Count Number of Atoms of Each Element in Molecular Formula (C9H7BrNZOD

\ \
(Calculate Total Mass Contribution of Each Elemeng

Sum the Masses to Obtain Molecular Weight (239.07 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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